Solifenacin Solifenacin Solifenacin is a member of isoquinolines.
Solifenacin is a competitive muscarinic receptor antagonist indicated to treat an overactive bladder with urinary incontinence, urgency, and frequency. It has a long duration of action as it is usually taken once daily. Solifenacin was granted FDA approval on 19 November 2004.
Solifenacin is a Cholinergic Muscarinic Antagonist. The mechanism of action of solifenacin is as a Cholinergic Muscarinic Antagonist.
Solifenacin is an anticholinergic and antispasmodic agent used to treat urinary incontinence and the overactive bladder syndrome. Solifenacin has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.
A quinuclidine and tetrahydroisoquinoline derivative and selective M3 MUSCARINIC ANTAGONIST. It is used as a UROLOGIC AGENT in the treatment of URINARY INCONTINENCE.
See also: Solifenacin Succinate (has salt form).
Brand Name: Vulcanchem
CAS No.: 242478-37-1
VCID: VC0006668
InChI: InChI=1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22-/m0/s1
SMILES: C1CN2CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5
Molecular Formula: C23H26N2O2
Molecular Weight: 362.5 g/mol

Solifenacin

CAS No.: 242478-37-1

Cat. No.: VC0006668

Molecular Formula: C23H26N2O2

Molecular Weight: 362.5 g/mol

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Solifenacin - 242478-37-1

Description Solifenacin is a member of isoquinolines.
Solifenacin is a competitive muscarinic receptor antagonist indicated to treat an overactive bladder with urinary incontinence, urgency, and frequency. It has a long duration of action as it is usually taken once daily. Solifenacin was granted FDA approval on 19 November 2004.
Solifenacin is a Cholinergic Muscarinic Antagonist. The mechanism of action of solifenacin is as a Cholinergic Muscarinic Antagonist.
Solifenacin is an anticholinergic and antispasmodic agent used to treat urinary incontinence and the overactive bladder syndrome. Solifenacin has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.
A quinuclidine and tetrahydroisoquinoline derivative and selective M3 MUSCARINIC ANTAGONIST. It is used as a UROLOGIC AGENT in the treatment of URINARY INCONTINENCE.
See also: Solifenacin Succinate (has salt form).
CAS No. 242478-37-1
Molecular Formula C23H26N2O2
Molecular Weight 362.5 g/mol
IUPAC Name [(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1S)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate
Standard InChI InChI=1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22-/m0/s1
Standard InChI Key FBOUYBDGKBSUES-VXKWHMMOSA-N
Isomeric SMILES C1CN2CCC1[C@H](C2)OC(=O)N3CCC4=CC=CC=C4[C@@H]3C5=CC=CC=C5
SMILES C1CN2CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5
Canonical SMILES C1CN2CCC1C(C2)OC(=O)N3CCC4=CC=CC=C4C3C5=CC=CC=C5
Melting Point 134-136

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